3-[(3,3-diphenylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide

• Molecular Formula: C30H28N2O3
• Molecular Weight: 464.6 g/mol
• IUPAC Name: 3-(3,3-diphenylpropanoylamino)-N-(2-ethoxyphenyl)benzamide
• InChI: InChI=1S/C30H28N2O3/c1-2-35-28-19-10-9-18-27(28)32-30(34)24-16-11-17-25(20-24)31-29(33)21-26(22-12-5-3-6-13-22)23-14-7-4-8-15-23/h3-20,26H,2,21H2,1H3,(H,31,33)(H,32,34)
• InChI Key: XBMGRGSOLXIDJI-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4

Description

3-[(3,3-diphenylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide, also known as DPPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DPPB is a benzamide derivative that has a wide range of biological activities, making it a promising candidate for drug development and other scientific research applications. In

Mechanism of Action

3-[(3,3-diphenylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide exerts its biological effects by inhibiting the activity of the enzyme histone deacetylase (HDAC). HDAC is involved in the regulation of gene expression, and its inhibition by this compound leads to changes in gene expression patterns, resulting in the observed biological effects of the compound.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This compound has also been investigated for its neuroprotective effects, as it has been shown to protect neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

3-[(3,3-diphenylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide has several advantages for lab experiments. It is a highly stable compound that can be easily synthesized in large quantities, making it readily available for research purposes. However, this compound has some limitations, including its poor solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-[(3,3-diphenylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide. One potential direction is the investigation of its potential as a therapeutic agent for the treatment of cancer and other diseases. Another direction is the exploration of its mechanism of action and its effects on gene expression. Additionally, the development of new derivatives of this compound with improved properties and increased potency could lead to the discovery of new drug candidates.

Synthesis Methods

The synthesis of 3-[(3,3-diphenylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide involves the condensation of 3,3-diphenylpropanoic acid with 2-ethoxyaniline in the presence of thionyl chloride and dimethylformamide. The resulting product is then treated with benzoyl chloride to form the final compound, this compound. The synthesis method of this compound has been optimized to yield high purity and high yield of the compound, making it suitable for various research applications.

Scientific Research Applications

3-[(3,3-diphenylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. This compound has been shown to have anti-proliferative and anti-inflammatory effects, making it a promising candidate for drug development.